Cas no 77991-97-0 (1-cyclopropyl-3-phenylthiourea)

1-cyclopropyl-3-phenylthiourea structure
77991-97-0 structure
Product Name:1-cyclopropyl-3-phenylthiourea
CAS No:77991-97-0
MF:C10H12N2S
MW:192.280680656433
CID:882208
PubChem ID:4679813
Update Time:2025-04-19

1-cyclopropyl-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-3-phenylthiourea
    • AC1NF90C
    • N-Cyclopropyl-N'-phenyl-thioharnstoff
    • N-cyclopropyl-N'-phenyl-thiourea
    • NSC127025
    • STK076368
    • SCHEMBL11284872
    • AKOS000431048
    • NSC-127025
    • N-cyclopropyl-N'-phenylthiourea
    • 77991-97-0
    • DTXSID60405491
    • Inchi: 1S/C10H12N2S/c13-10(12-9-6-7-9)11-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,11,12,13)
    • InChI Key: HMRHSMXFUQAWTJ-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1CC1

Computed Properties

  • Exact Mass: 192.07226
  • Monoisotopic Mass: 192.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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